Cas no 811842-07-6 (3-Aminoethyl-1-N-Cbz-pyrrolidine)
811842-07-6 structure
3-Aminoethyl-1-N-Cbz-pyrrolidine Properties
Names and Identifiers
-
- 3-Aminoethyl-1-N-Cbz-pyrrolidine
- 1-Pyrrolidinecarboxylicacid, 3-(2-aminoethyl)-, phenylmethyl ester
- Benzyl 3-(2-aminoethyl)pyrrolidine-1-carboxylate
- AB12847
- Q-102896
- 1-Cbz-3-(2-aminoethyl)pyrrolidine
- ZKELBKKCCWEFAG-UHFFFAOYSA-N
- 3-aminoethyl-1-N-cbz-pyrrolidine, AldrichCPR
- AS-36902
- 1-n-cbz-3-aminoethylpyrrolidine
- CS-0145682
- AC-24601
- 811842-07-6
- MFCD03001682
- racemic 3-(2-aminoethyl)-pyrrolidine-1-carboxylic acid benzyl ester
- 3-(2-amino-ethyl)-pyrrolidine-1-carboxylic acid benzyl ester
- A9981
- AM101308
- SCHEMBL3652558
- FT-0630105
- AKOS015898206
- DTXSID70373359
- DB-024510
- +Expand
-
- MFCD03001682
- ZKELBKKCCWEFAG-UHFFFAOYSA-N
- InChI=1S/C14H20N2O2/c15-8-6-12-7-9-16(10-12)14(17)18-11-13-4-2-1-3-5-13/h1-5,12H,6-11,15H2
- C1=CC=C(C=C1)COC(=O)N2CCC(CCN)C2
Computed Properties
- 248.152
- 1
- 4
- 6
- 248.152
- 18
- 265
- 0
- 0
- 1
- 0
- 0
- 1
- 1.4
- 55.6A^2
Experimental Properties
- 1.554
- 383.7°C at 760 mmHg
- 185.8°C
- 1.132
3-Aminoethyl-1-N-Cbz-pyrrolidine Price
3-Aminoethyl-1-N-Cbz-pyrrolidine Related Literature
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Yongxing Tang,Chunlin He,Haixiang Gao,Jean'ne M. Shreeve J. Mater. Chem. A, 2015,3, 15576-15582
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Xinlu Zhou,Kongshuang Zhao Phys. Chem. Chem. Phys., 2017,19, 20559-20572
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Paul Van der Meeren,Christofora Hanny Wijaya,Ashok R. Patel Food Funct., 2017,8, 584-594
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Pragati K. Prasad,Rambabu N. Reddi,Sudalai Arumugam Org. Biomol. Chem., 2018,16, 9334-9348
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Santosh Kumar Meena,Sirin Celiksoy,Philipp Schäfer,Andreas Henkel,Carsten Sönnichsen,Marialore Sulpizi Phys. Chem. Chem. Phys., 2016,18, 13246-13254
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7. Back matter
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Jiamin Cao,Chuantian Zuo,Bin Du,Xiaohui Qiu,Liming Ding Chem. Commun., 2015,51, 12122-12125
811842-07-6 (3-Aminoethyl-1-N-Cbz-pyrrolidine) Related Products
- 124391-76-0((S)-Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate)
- 122860-33-7(Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate)
- 157023-34-2(Benzyl 4-(aminomethyl)piperidine-1-carboxylate)
- 192214-05-4((R)-Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate)
- 315718-05-9(Benzyl 3-(hydroxymethyl)pyrrolidine-1-carboxylate)
- 109397-72-0([4,4'-Bipiperidine]-1-carboxylicacid, phenylmethyl ester)
- 372159-77-8(1-Piperidinecarboxylicacid, 3-(2-oxoethyl)-, phenylmethyl ester)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:811842-07-6)3-Aminoethyl-1-N-Cbz-pyrrolidine
99%
1g
266.0